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For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Methoxyethylamine (CAS No. 109-85-3) is a primary amine that serves as a versatile

building block in organic synthesis.[1] Its bifunctional nature, possessing both a nucleophilic

amino group and a methoxy ether moiety, makes it a valuable reagent in the preparation of a

wide range of compounds, particularly in the development of pharmaceuticals and fine

chemicals.[1][2] This technical guide provides an in-depth overview of the commercial

availability of 2-Methoxyethylamine for research purposes, its key physicochemical properties,

safety and handling information, and detailed experimental protocols for its application in

common synthetic transformations.

Commercial Availability
2-Methoxyethylamine is readily available from a variety of chemical suppliers in various

quantities and purities, making it an accessible reagent for laboratory-scale research and

development. The table below summarizes the offerings from several prominent suppliers.
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Supplier Purity Available Quantities

Sigma-Aldrich (Merck) ≥98.0% (GC), 99%
25 mL, 50 mL, 100 mL, 500

mL, 2.5 L

TCI America 98.0+% 25 mL

AK Scientific, Inc. Not specified Not specified

Santa Cruz Biotechnology ≥98% Not specified

Fisher Scientific 98.0+% 25 mL

Parchem Not specified Global supplier

Physicochemical Properties
A summary of the key physicochemical properties of 2-Methoxyethylamine is presented in the

table below. This data is essential for its appropriate handling and use in experimental setups.

Property Value

Molecular Formula C₃H₉NO

Molecular Weight 75.11 g/mol

Appearance Clear, colorless liquid

Boiling Point 95 °C (lit.)

Density 0.864 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.406 (lit.)

Flash Point 12 °C (53.6 °F)

Solubility Completely miscible in water

pKa 9.89 at 10 °C

Safety and Handling
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2-Methoxyethylamine is a flammable and corrosive liquid that requires careful handling in a

well-ventilated laboratory environment, preferably within a fume hood.[3][4] It is harmful if

swallowed or inhaled and can cause severe skin burns and eye damage.[5][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are

essential to prevent skin contact.

Respiratory Protection: Use a respirator with an appropriate vapor cartridge if ventilation is

inadequate.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[3][7] It is recommended to store below +30°C.[1][8]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Applications in Organic Synthesis
The primary research application of 2-Methoxyethylamine lies in its role as a nucleophile in

various organic reactions. Its amino group readily participates in reactions such as N-alkylation,

acylation to form amides, and conjugate additions. These reactions are fundamental in the

construction of more complex molecules, including pharmaceutical intermediates.[1][2]

Experimental Protocols
While 2-Methoxyethylamine itself is not directly implicated in specific signaling pathways, it is

a crucial building block in the synthesis of molecules that may interact with biological systems.

The following section provides a detailed, representative experimental protocol for a common

synthetic transformation using 2-Methoxyethylamine.

N-Alkylation of 2-Methoxyethylamine with an Alkyl
Halide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Protocols_N_Alkylation_of_Amines_using_2_3_Aminopropyl_methylamino_ethanol_via_a_Hypothetical_Borrowing_Hydrogen_Strategy.pdf
https://www.researchgate.net/publication/244319460_A_novel_N-alkylation_of_amines_by_alkyl_halides_on_mixed_oxides_at_room_temperature
https://www.benchchem.com/pdf/Experimental_procedure_for_N_alkylation_of_primary_amines.pdf
https://pendidikankimia.walisongo.ac.id/wp-content/uploads/2018/10/34-11.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_N_Alkylation_of_Amines_using_2_3_Aminopropyl_methylamino_ethanol_via_a_Hypothetical_Borrowing_Hydrogen_Strategy.pdf
https://patents.google.com/patent/CN109678734B/en
https://www.guidechem.com/question/what-are-the-characteristics-s-id171029.html
https://patents.google.com/patent/CN103936599A/en
https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.guidechem.com/question/what-are-the-characteristics-s-id171029.html
http://orgsyn.org/demo.aspx?prep=CV5P0758
https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.benchchem.com/product/b085606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes a general procedure for the synthesis of a secondary amine via the N-

alkylation of 2-Methoxyethylamine.

Reaction Scheme:

Materials:

2-Methoxyethylamine

Alkyl halide (e.g., benzyl bromide)

Anhydrous acetonitrile (or other suitable aprotic solvent)

Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base

Ethyl acetate

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, add 2-Methoxyethylamine (1.0 equivalent).
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Solvent and Base Addition: Dissolve the amine in anhydrous acetonitrile (to make a ~0.5 M

solution). Add potassium carbonate (2.0 equivalents) to the solution.

Alkyl Halide Addition: Slowly add the alkyl halide (1.1 equivalents) to the stirred suspension

at room temperature.

Reaction: Heat the reaction mixture to a suitable temperature (e.g., 50 °C) and stir for 12-24

hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

Work-up:

Cool the reaction mixture to room temperature.

Filter the mixture to remove the inorganic base.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution

and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter off the drying agent.

Purification:

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure

N-alkyl-2-methoxyethylamine.

Visualizations
Experimental Workflow for N-Alkylation
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The following diagram illustrates the general workflow for the N-alkylation of 2-
Methoxyethylamine as described in the protocol above.

reagent

process
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Reaction Progress
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5. Aqueous Work-upComplete 6. Column Chromatography Pure N-alkyl-2-methoxyethylamine End

Click to download full resolution via product page

Caption: A generalized workflow for the N-alkylation of 2-Methoxyethylamine.

Logical Relationship of Synthetic Applications
The following diagram illustrates the central role of 2-Methoxyethylamine as a building block

in various synthetic transformations.
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Caption: Synthetic utility of 2-Methoxyethylamine as a chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b085606#commercial-availability-of-2-
methoxyethylamine-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://patents.google.com/patent/CN103936599A/en
https://patents.google.com/patent/CN103936599A/en
https://www.benchchem.com/product/b085606#commercial-availability-of-2-methoxyethylamine-for-research
https://www.benchchem.com/product/b085606#commercial-availability-of-2-methoxyethylamine-for-research
https://www.benchchem.com/product/b085606#commercial-availability-of-2-methoxyethylamine-for-research
https://www.benchchem.com/product/b085606#commercial-availability-of-2-methoxyethylamine-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085606?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

